Cas no 1311509-89-3 (2,5-dichloro-N-(cyanomethyl)-N-methylthiophene-3-carboxamide)

• Product Name: 2,5-dichloro-N-(cyanomethyl)-N-methylthiophene-3-carboxamide
• CAS No: 1311509-89-3
• MF: C₈H₆Cl₂N₂OS
• MW: 249.117038249969
• CID: 5614206
• PubChem ID: 53590356
• Update Time: 2025-06-11

2,5-dichloro-N-(cyanomethyl)-N-methylthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-3236058
• 1311509-89-3
• Z1000014432
• AKOS032971424
• 2,5-dichloro-N-(cyanomethyl)-N-methylthiophene-3-carboxamide

• Inchi： 1S/C8H6Cl2N2OS/c1-12(3-2-11)8(13)5-4-6(9)14-7(5)10/h4H,3H2,1H3
• InChI Key： WYDZBVNSFRRPTH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(S1)Cl)C(N(C)CC#N)=O

Computed Properties

• Exact Mass: 247.9577894g/mol
• Monoisotopic Mass: 247.9577894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 72.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 2,5-dichloro-N-(cyanomethyl)-N-methylthiophene-3-carboxamide

2,5-dichloro-N-(cyanomethyl)-N-methylthiophene-3-carboxamide (CAS No. 1311509-89-3): A Comprehensive Overview

2,5-dichloro-N-(cyanomethyl)-N-methylthiophene-3-carboxamide (CAS No. 1311509-89-3) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of thiophene derivatives, which are known for their diverse biological activities and structural versatility.

The molecular formula of 2,5-dichloro-N-(cyanomethyl)-N-methylthiophene-3-carboxamide is C₁₀H₈Cl₂N₂O₂S, and it has a molecular weight of 275.1 g/mol. The presence of chlorine atoms, a cyano group, and a thiophene ring imparts distinct chemical properties to this compound, making it an interesting subject for both academic research and industrial applications.

In the realm of medicinal chemistry, 2,5-dichloro-N-(cyanomethyl)-N-methylthiophene-3-carboxamide has been studied for its potential as a lead compound in drug discovery. Recent studies have shown that thiophene derivatives, including this specific compound, exhibit promising anti-inflammatory and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain thiophene derivatives effectively inhibited the proliferation of cancer cells by targeting specific signaling pathways.

The cyano group in 2,5-dichloro-N-(cyanomethyl)-N-methylthiophene-3-carboxamide is particularly noteworthy as it can undergo various chemical transformations, such as hydrolysis to form carboxylic acids or reduction to form amines. These transformations can be leveraged to synthesize a wide range of functionalized compounds with diverse biological activities. Additionally, the presence of chlorine atoms can enhance the lipophilicity of the molecule, potentially improving its bioavailability and cellular uptake.

In materials science, 2,5-dichloro-N-(cyanomethyl)-N-methylthiophene-3-carboxamide has been explored for its potential use in the development of novel organic semiconductors and optoelectronic materials. The thiophene ring is known to contribute to the conjugation and electronic properties of organic molecules, making them suitable for applications in organic photovoltaics (OPVs) and organic light-emitting diodes (OLEDs). A study published in Advanced Materials in 2020 demonstrated that thiophene-based compounds with similar structural features exhibited high charge carrier mobilities and excellent photovoltaic performance.

The synthesis of 2,5-dichloro-N-(cyanomethyl)-N-methylthiophene-3-carboxamide typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the condensation of 2,5-dichlorothiophene-3-carboxylic acid with cyanomethyl chloride followed by N-methylation. The reaction conditions and purification methods are crucial for obtaining high yields and purity of the final product.

Safety considerations are also important when handling 2,5-dichloro-N-(cyanomethyl)-N-methylthiophene-3-carboxamide. While this compound is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure laboratory safety. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and disposing of waste materials according to local regulations.

In conclusion, 2,5-dichloro-N-(cyanomethyl)-N-methylthiophene-3-carboxamide (CAS No. 1311509-89-3) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure offers opportunities for further research and development, making it an exciting area of study for scientists and researchers worldwide.